Cas no 932325-24-1 (1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 932325-24-1
• MF: C₂₃H₁₆ClN₃
• MW: 369.846243858337
• CID: 5341273
• Update Time: 2025-10-05

1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• 1-(3-chloro-4-methylphenyl)-3-phenylpyrazolo[4,3-c]quinoline
• 1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C23H16ClN3/c1-15-11-12-17(13-20(15)24)27-23-18-9-5-6-10-21(18)25-14-19(23)22(26-27)16-7-3-2-4-8-16/h2-14H,1H3
• InChI Key： CZSZYCDKDSBNJY-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C2C3C=CC=CC=3N=CC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 508
• XLogP3: 6.2
• Topological Polar Surface Area: 30.7

Additional information on 1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline

Recent Advances in the Study of 1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS: 932325-24-1)

1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS: 932325-24-1) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrazoloquinoline core, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical applicability.

One of the key areas of research has been the compound's role as a kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline exhibits potent inhibitory activity against several tyrosine kinases, including those implicated in cancer cell proliferation and survival. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity, highlighting its potential as a targeted therapy for kinase-driven malignancies.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's anti-inflammatory effects. A preclinical study conducted in 2024 revealed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models of acute inflammation. These findings suggest that 1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline could serve as a novel therapeutic agent for inflammatory diseases, although further studies are needed to assess its safety and efficacy in humans.

Another notable advancement is the development of synthetic methodologies for this compound. Researchers have recently reported improved synthetic routes that enhance yield and purity, making it more accessible for large-scale production and further pharmacological evaluation. These methodologies, detailed in a 2023 publication in Organic Process Research & Development, involve optimized catalytic systems and greener solvents, aligning with the growing emphasis on sustainable chemistry in drug development.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Recent pharmacokinetic studies have identified potential metabolic liabilities, prompting efforts to design analogs with improved drug-like properties. Collaborative research between academic institutions and pharmaceutical companies is underway to address these challenges and accelerate the compound's transition from bench to bedside.

In conclusion, 1-(3-chloro-4-methylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS: 932325-24-1) represents a compelling candidate for further drug development. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in synthetic chemistry, positions it as a versatile scaffold for therapeutic innovation. Ongoing research will be critical to fully realize its potential and overcome existing limitations, paving the way for its eventual clinical application.